Butylhydroxytoluene

• IUPAC Name: 2,6-ditert-butyl-4-methylphenol
• InChI: InChI=1S/C15H24O/c1-10-8-11(14(2,3)4)13(16)12(9-10)15(5,6)7/h8-9,16H,1-7H3
• InChI Key: NLZUEZXRPGMBCV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C(C)(C)C)O)C(C)(C)C
• Molecular Formula: C15H24O, Array
• DSSTOX Substance ID: DTXSID2020216
• Molecular Weight: 220.35 g/mol
• Physical Description: Butylated hydroxytoluene is a white crystalline solid. (NTP, 1992), White, crystalline or flaked solid, odourless or having a characteristic faint aromatic odour, White to pale-yellow, crystalline solid with a slight, phenolic odor; (food preservative); [NIOSH], Solid, COLOURLESS-TO-PALE-YELLOW CRYSTALS OR POWDER., White to pale-yellow, crystalline solid with a slight, phenolic odor., White to pale-yellow, crystalline solid with a slight, phenolic odor. [food preservative]
• Boiling Point: 509 °F at 760 mmHg (NTP, 1992), 265.00 °C. @ 760.00 mm Hg, 265 °C, 509 °F
• Flash Point: 260 °F (NTP, 1992), 260 °F, 127 °C c.c., 261 °F
• Solubility: less than 1 mg/mL at 68 °F (NTP, 1992), Insoluble in water and propane- 1,2-diol; Freely soluble in ethanol, 0.0006 mg/mL at 25 °C, Solubility in water, g/100ml at 25 °C: 0.00006, 0.00004%
• Density: 1.048 at 68 °F (NTP, 1992) - Denser than water; will sink, 1.03-1.05 g/cm³, 1.05
• Vapor Density: Relative vapor density (air = 1): 7.6
• Vapor Pressure: 0.01 mmHg (NIOSH, 2023), 0.01 [mmHg], Vapor pressure, Pa at 20 °C: 1.3, 0.01 mmHg
• CAS RN: 128-37-0, 950-56-1
• Melting Point: 156 to 160 °F (NTP, 1992), 71 °C, 70 °C, 158 °F

Description

Butylhydroxytoluene, also known as BHT, is a lipophilic organic compound that is chemically a derivative of phenol. It is widely used as an antioxidant in various industries, including the food, cosmetic, and pharmaceutical industry. BHT helps to prevent the formation of free radicals and oxidation.

Synthesis Analysis

The chemical synthesis of BHT in the industry has involved the reaction of p-cresol (4-methylphenol) with isobutylene (2-methylpropene), catalyzed by sulfuric acid. Alternatively, BHT has been prepared from 2,6-di-tert-butylphenol by hydroxymethylation or aminomethylation.

Molecular Structure Analysis

The molecular structure of BHT is C15H24O. The IUPAC name for BHT is 2,6-Di-tert-butyl-4-methylphenol.

Physical And Chemical Properties Analysis

BHT is a white to yellow powder with a slight, phenolic odor. It has a density of 1.048 g/cm³, a melting point of 70 °C, and a boiling point of 265 °C. It is slightly soluble in water, with a solubility of 1.1 mg/L at 20 °C.

Relevant Papers

• "New Approach Methodology (NAM) Based Assessment of Butylated hydroxytoluene (BHT) for Endocrine Disruption Potential"
• "Scientific Opinion on the re‐evaluation of butylated hydroxytoluene BHT (E 321) as a food additive"

Scientific Research Applications

Food Safety and Toxicology BHT, commonly used as a food additive, has undergone extensive studies to assess its safety for human consumption. Despite its widespread usage, there's a need for a reevaluation of its safety by authoritative bodies like the U.S. Food and Drug Administration and the Joint Expert Committee on Food Additives. While there's limited direct evidence of its effects on humans, studies on laboratory animals have shown that BHT can have both detrimental and beneficial effects. It can ameliorate the toxicity and carcinogenicity of various agents, but it also has the potential to intensify the toxicity of others. Additionally, it exhibits a mixed impact on life span and various organs like lungs, kidneys, myocardial cells, and liver. There's also evidence suggesting it might affect behavior and development, necessitating a balanced view of its safety (Babich, 1982).

Carcinogenicity and Genotoxicity Assessments BHT has been thoroughly investigated for potential toxic effects, particularly in relation to genotoxicity and carcinogenicity. The extensive research indicates that BHT does not pose a cancer hazard. In contrast, it may exhibit anticarcinogenic properties at levels typically used in food additives. This understanding comes from a multitude of experimental studies, including in vitro and in vivo investigations, which convincingly demonstrate the absence of mutagenic or genotoxic risk posed by BHT. This includes studies on various bacterial species, mammalian cell lines, and in vivo studies on species like Drosophila melanogaster, silk worms, and mice (Williams, Iatropoulos, & Whysner, 1999), (Bomhard, Bremmer, & Herbold, 1992).

Environmental Concerns and Human Exposure Despite its utility, there are concerns regarding the environmental occurrence, fate, and human exposure to BHT and its transformation products. SPAs like BHT have been detected in various environmental matrices and human tissues, raising concerns about potential hepatic toxicity and endocrine-disrupting effects. The transformation products of SPAs might even exhibit higher toxicity than the parent compounds, indicating the need for comprehensive research into their environmental behaviors, human exposure pathways, and toxicity effects, especially on vulnerable populations like infants (Liu & Mabury, 2020).

Synthesis routes and methods I

Procedure details

410 mg. of 2,2-bis-(4'-β-hydroxyethoxy-3'-bromphenyl)-propane is heated to boiling for 20 hours with 223 g. of crotonic acid in 650 ml. of cyclohexane in the presence of 12 g. of p-toluene sulfonic acid and 0.6 g. of 2,6-di-t-butyl-p-cresol whereby water which is formed is removed continuously. The reaction mixture is worked up as in Example 1 and by concentrating the organic solution there is obtained a crystallized precipitate from which residual liquid is withdrawn by vacuum and which is constituted of 401 g. of 2,2-bis-(4'-β-hydroxyethoxy-3'-bromphenyl)-propane-dicrotonate, melts at about 60° C., and can be reacted without further purification with ethylenimine. To that end, 122 g. of the dicrotonate is melted and is combined at 40° C. with 0.5 g. of triethylamine and 51 g. of ethylenimine. The mixture is permitted to stand for 5 days at room temperature and is then dissolved in 600 ml. of a mixture of cyclohexane and ethyl acetate in which the volumetric ratio of the cyclohexane to the ethyl acetate is 2:1. The organic solution is washed several times with water. After drying of the solution with sodium sulfate and concentrating of the solution, finally under high vacuum, there is obtained 126 g. of a highly viscous substance having an amine equivalent of 374 and an ethylenimine equivalent of 379 which is essentially constituted of 2,2-bis-(4'-β-hydroxyethoxy-3'-bromphenyl)-propane-bis-β-ethylenimino butyrate, having a bromine content calculated to be 23.0% and found to be 22.4%. 1.0 g. of this substance is mixed with 25 mg. of p-methoxybenzene sulfonic acid methyl ester and the mixture is introduced into a mold. The hardening begins very soon and is essentially completed after 10 minutes.

Synthesis routes and methods II

Procedure details

2,6-di-tert-butylphenol; 2-tert-butyl-4,6-dimethylphenol; 2,6-di-tertbutyl-4-ethylphenol; 2,6-di-tert-butyl-4-ethylphenol; 2,6-di-tert-butyl-4-n-butylphenol; 2,6-di-tertbutyl-4-isobutylphenol; 2,6-dicyclopentyl-4-methylphenol; 2-(α-methylcyclohexyl)-4,6-dimethylphenol; 2,6-dioctadecyl-4-methylphenol; 2,4,6-tricyclohexylphenol; 2,6-di-tert-butyl-4-methoxymethylphenol o-tert-butylphenol.

Synthesis routes and methods III

Procedure details

A 2.5 liter shaker reactor was charged with 2,6-di-t-butylphenol (52 g, 0.25 m), formaldehyde (21 g of 37% aq. solution, 0.25 m), triethylamine (30 g, 0.3 m) and methyl alcohol (200 ml). The mixture was heated at 127° C. for 2 hrs. under a nitrogen blanket with agitation. The mixture was hydrogenated at 160° C. in the presence of nickel catalyst (5 g) and 300 psig of H2. Absorption of hydrogen ceased after 15 minutes. The product, after filtering to remove the catalyst, was distilled to recover methyl alcohol, triethylamine and crude DBPC which was distilled at 128° C./6-8 mm Hg to give 51 g (93 mole % yield) of DBPC. Analysis of DBPC by GC was 97% DBPC and 2.8% 2,6-di-t-butylphenol.

Synthesis routes and methods IV

Procedure details

Approximately 1000 grams of the above described steam distilled reaction mixture was realkylated in a suitable reactor, by the addition of about 270 grams of isobutylene in the presence of a small amount of phosphoric acid and at a temperature of around 60°C, whereby practically all of the p-cresol in said mixture and around 90% of the mono-tert-butyl-p-cresol were realkylated to form additional 2,6-di-tert-butyl-p-cresol, thus producing a reacted mixture showing the following analysis:

Synthesis routes and methods V

Procedure details

stearyl 3-(4-hydroxy-3,5-di-t-butylphenyl)propionate; distearyl (4-hydroxy-3-methyl-5-t-butylbenzyl)malonate; 2,2'-methyl enebis(4-methyl-6-t-butylphenol); 4,4'-methyl enebis(2,6-di-t-butylphenol); 2,2'-methyl enebis[6-(1-methylcyclohexyl)-p-cresol]; bis[3,3-bis (4-hydroxy-3-t-butylphenyl)butyric acid]glycol ester; 4,4', butylidenebis(6-t-butyl-m-cresol); 1,1,3-tris(2-methyl-4-hydroxy-5-t-butylphenyl)butane; 1,3,5-tris(3,5-di-t-butyl-4-hydroxy-benzyl)-2,4,6-trimethylbenzene; 3,9-bis[1,1-dimethyl-2-(3,5-di-t-butyl-4-hydroxyphenyl)ethyl]-2,4,8,10-tetraoxaspiro[5.5]undecane; tetrakis[-methylene-3-(3,5-di-t-butyl-4-hydroxyphenyl)propionate]-methane;1,3,5-tris(3,5-di-t-butyl-4-hydroxybenzyl)isocyanurate and 1,3,5-tris[3,5-di-t-butyl-4-hydroxyphenyl)propionyloxyethyl]isocyanurate; bis[3-(3,5-di-t-butyl-4-hydroxyphenyl)propionyl]-oxamide.

Citations

Butylhydroxytoluene (BHT) increases susceptibility of transgenic rasH2 mice to lung carcinogenesis

T Umemura, Y Kodama, K Hioki, T Inoue… - Journal of cancer …, 2001 - Springer

Purpose: Transgenic mice carrying the human prototype c-Ha-ras gene (rasH2 mice) are highly susceptible to lung carcinogens. In order to investigate the possibility of developing a …

Number of citations: 34 link.springer.com

Effect of butylhydroxytoluene and related compounds on permeability of the inner mitochondrial membrane

T Gudz, O Eriksson, Y Kushnareva, NE Saris… - Archives of biochemistry …, 1997 - Elsevier

Mitochondrial inner membrane contains a latent pore (PTP) that when opened uncouples mitochondrial energy transduction and allows rapid equilibration of low-molecular-weight …

Number of citations: 30 www.sciencedirect.com

Large-Scale structures in tetrahydrofuran–water mixture with a trace amount of antioxidant butylhydroxytoluene (BHT)

Z Li, H Cheng, J Li, J Hao, L Zhang… - The Journal of …, 2011 - ACS Publications

Author: Because of the closed-loop phase diagram of tetrahydrofuran (THF)–water mixture, THF aqueous solution naturally exhibits concentration fluctuations near the phase boundary. …

Number of citations: 38 pubs.acs.org

Oxidative and nitrosative stress in frozen-thawed pig spermatozoa. I: Protective effect of melatonin and butylhydroxytoluene on sperm function

F Pezo, F Zambrano, P Uribe, C Moya… - Research in veterinary …, 2021 - Elsevier

The addition of antioxidants to the cryopreservation medium has been shown to exert a positive effect on the quality of frozen-thawed sperm in different species. The objective of the …

Number of citations: 16 www.sciencedirect.com

Contact urticaria from nickel and plastic additives (butylhydroxytoluene, oleylamide)

PE Osmundsen - Contact Dermatitis, 1980 - Wiley Online Library

In two patients urticaria was elicited by contact with nickel‐containing objects. Chamber‐prick test with nickel sulfate 2.5% in pet. evoked a strong urticarial reaction in both patients. In …

Number of citations: 74 onlinelibrary.wiley.com

Kinetic Study of the Quenching Reaction of Singlet Oxygen by Common Synthetic Antioxidants (tert‐Butylhydroxyanisol, tert‐di‐Butylhydroxytoluene, and tert …

JI Kim, JH Lee, DS Choi, BM Won… - Journal of food …, 2009 - Wiley Online Library

Effects of synthetic phenolic antioxidants (BHA, BHT, and TBHQ) on the methylene blue (MB) sensitized photooxidation of linoleic acid as compared with that of α‐tocopherol have been …

Number of citations: 50 ift.onlinelibrary.wiley.com

Improving butylhydroxytoluene activity with alternative secondary antioxidants: High synergistic effect in stabilizing biodiesel/diesel fuel blends in the presence of pro …

AC Roveda, IP de Oliveira, ARL Caires… - Industrial Crops and …, 2022 - Elsevier

We used butylhydroxytoluene (BHT) combined with citric acid (CA), ascorbic acid (AA), and alizarin (ALZ) to form multifunctional additives, which improves BHT activity and even lowers …

Number of citations: 4 www.sciencedirect.com

Determination of tert-butylhydroxyanisole and tert-butylhydroxytoluene by flow injection with amperometric detection

P Yanez-Sedeno, JM Pingarrón, LMP Diez - Analytica chimica acta, 1991 - Elsevier

Two flow-injection methods are described for the determination of the antioxidants tert-butylhydroxyanisole (BHA) and tert-butylhydroxytoluene (BHT) based on their oxidation at a …

Number of citations: 45 www.sciencedirect.com

Ion permeability induction by the SH cross-linking reagents in rat liver mitochondria is inhibited by the free radical scavenger, butylhydroxytoluene

SA Novgorodov, EV Kultayeva, LS Yaguzhinsky… - Journal of Bioenergetics …, 1987 - Springer

The hydrophobic, potentially SH cross-linking reagent, phenylarsine oxide (PhAsO), was found to induce K + and Ca 2+ effluxes from mitochondria and to accelerate the respiration rate …

Number of citations: 54 link.springer.com

Butylhydroxyanisol (BHA), butylhydroxytoluene (BHT) and ethoxyquin (EMQ) tested for mutagenicity

PE Joner - Acta Veterinaria Scandinavica, 1977 - ncbi.nlm.nih.gov

The antioxydants butylhydroxyanisol (BHA), butylhydroxytoluene (BHT) and ethoxyquin (EMQ) were tested for mutagenicity in the so-called “Ames test”. The test was performed with and …

Number of citations: 44 www.ncbi.nlm.nih.gov